Cas no 2171803-46-4 ((2-methylpyridin-4-yl)methanesulfonyl fluoride)

• Product Name: (2-methylpyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2171803-46-4
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 5955807
• PubChem ID: 165519803
• Update Time: 2025-10-29

(2-methylpyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methylpyridin-4-yl)methanesulfonyl fluoride
• 2171803-46-4
• EN300-1451281

• Inchi： 1S/C7H8FNO2S/c1-6-4-7(2-3-9-6)5-12(8,10)11/h2-4H,5H2,1H3
• InChI Key： PSYRYICPYFPFIO-UHFFFAOYSA-N
• SMILES： S(CC1C=CN=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 189.02597783g/mol
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Additional information on (2-methylpyridin-4-yl)methanesulfonyl fluoride

Introduction to (2-Methylpyridin-4-yl)Methanesulfonyl Fluoride

The compound with CAS No. 2171803-46-4, commonly referred to as (2-methylpyridin-4-yl)methanesulfonyl fluoride, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and features a methanesulfonyl fluoride group attached to the 4-position of the pyridine ring, which is further substituted with a methyl group at the 2-position. The unique combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of (2-methylpyridin-4-yl)methanesulfonyl fluoride in the development of novel pharmaceutical agents. Its structure allows for efficient bioisosteric replacement in drug design, enabling researchers to modify the pharmacokinetic profiles of existing drugs without significantly altering their therapeutic effects. This has led to its exploration as a precursor in the synthesis of bioactive compounds targeting specific receptor systems, such as GPCRs and kinases.

The synthesis of (2-methylpyridin-4-yl)methanesulfonyl fluoride involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by sulfonate esterification and subsequent fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on green chemistry in modern synthetic practices.

In terms of physical properties, (2-methylpyridin-4-yl)methanesulfonyl fluoride exhibits a melting point of approximately 95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various reaction conditions has been thoroughly investigated, revealing its suitability for use in both polar and non-polar reaction media.

The application of (2-methylpyridin-4-yl)methanesulfonyl fluoride extends beyond pharmaceuticals into areas such as catalyst design and polymer chemistry. Researchers have demonstrated its utility as a sulfonating agent in polymerization reactions, where it facilitates the introduction of sulfonic acid groups onto polymer backbones, enhancing their ion-exchange capabilities.

From an environmental standpoint, studies have shown that (2-methylpyridin-4-yl)methanesulfonyl fluoride exhibits low toxicity to aquatic organisms when properly managed, making it a safer alternative to traditional sulfonating agents in industrial applications. However, its handling requires adherence to standard safety protocols due to its reactivity under certain conditions.

In conclusion, (2-methylpyridin-4-yl)methanesulfonyl fluoride stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in its synthesis and application methodologies, positions it as a key player in contemporary chemical research.